Cas no 1806239-43-9 (2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1806239-43-9
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4833865
• Update Time: 2025-08-03

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-5-3(17-7(8,9)10)2-4(13-6(5)11)18(12,14)15/h2H,1H3,(H2,12,14,15)
• InChI Key： LILNPRGXMPOISD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=N1)S(N)(=O)=O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806239-43-9)

The compound 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806239-43-9) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide is its role in medicinal chemistry. The presence of the sulfonamide moiety is known to enhance binding affinity to biological targets, while the trifluoromethoxy group improves metabolic stability. This combination makes the compound a promising candidate for the development of next-generation therapeutics. Recent studies have explored its potential in treating inflammatory diseases and cancer, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide is also gaining attention in agrochemical research. The pyridine core and iodo substituent contribute to its herbicidal and fungicidal properties, making it a potential candidate for sustainable crop protection solutions. With the global push toward green chemistry and reduced environmental impact, this compound's unique properties are being evaluated for eco-friendly formulations.

The synthesis of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide involves multi-step organic reactions, including halogenation and sulfonylation. Researchers are optimizing these processes to improve yield and scalability, addressing the demand for cost-effective production methods. The compound's CAS No. 1806239-43-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a market perspective, the demand for 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide is expected to rise, driven by advancements in drug discovery and agrochemical innovation. Its compatibility with high-throughput screening platforms further enhances its appeal to pharmaceutical companies. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agriculture.

In conclusion, 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806239-43-9) represents a versatile and innovative chemical entity with broad-ranging implications. Its structural features and functional groups make it a subject of intense research, particularly in fields prioritizing molecular diversity and targeted therapy. As more data emerges, this compound is likely to solidify its position as a cornerstone in modern chemical biology and material science.